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Compound of Interest

Compound Name: Ro 10-5824 dihydrochloride

Cat. No.: B1662600 Get Quote

Technical Support Center: Ro 10-5824
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling Ro 10-5824 dihydrochloride powder. It includes

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and key data presented for ease of use.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My Ro 10-5824 dihydrochloride powder won't fully dissolve. What should I do?

A1: Ro 10-5824 dihydrochloride is soluble in water up to 100 mM and in DMSO up to 75 mM.

[1][2] If you are experiencing solubility issues, consider the following:

Solvent Choice: Ensure you are using an appropriate solvent (water or DMSO) at a

concentration within the specified limits.

Sonication: Gentle sonication can aid in the dissolution of the powder.[3][4]

Warming: Gentle warming of the solution may also help. However, avoid excessive heat as it

could lead to degradation.
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pH Adjustment: For aqueous solutions, the pH may influence solubility. Ensure the pH of

your final solution is compatible with your experimental setup.

Q2: I am observing inconsistent results in my cell-based assays. What could be the cause?

A2: Inconsistent results can stem from several factors related to compound handling and

experimental setup:

Stock Solution Stability: Ensure your stock solutions are stored correctly. Once dissolved, it

is recommended to aliquot and store solutions at -80°C for up to 6 months or -20°C for up to

1 month to avoid repeated freeze-thaw cycles.[5]

Pipetting Accuracy: Due to the high potency of Ro 10-5824, accurate pipetting of small

volumes is critical. Use calibrated pipettes and appropriate tips.

Cell Health: Ensure your cells are healthy and within a consistent passage number range.

Ligand Purity: Verify the purity of your Ro 10-5824 dihydrochloride lot, which should be

≥99%.[6]

Q3: What are the recommended storage conditions for the powder and stock solutions?

A3:

Powder: The solid powder should be desiccated at room temperature or stored at 4°C for

long-term stability.[1][7] Some suppliers recommend -20°C for up to 3 years.

Stock Solutions: In solvent, stock solutions are stable for up to 1 year at -80°C or 6 months

at -80°C and 1 month at -20°C according to other sources.[5] Always seal storage containers

tightly and protect from moisture.[5][7]

Q4: What safety precautions should I take when handling Ro 10-5824 dihydrochloride
powder?

A4: While not classified as hazardous for transport, standard laboratory safety practices should

be followed[1]:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.[1]
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Personal Protective Equipment (PPE): Wear appropriate safety glasses, chemical-resistant

gloves, and a lab coat.[1]

Avoid Inhalation and Contact: Avoid forming dust and aerosols. Prevent contact with skin and

eyes.[1]

First Aid: In case of contact, rinse the affected area thoroughly with water. If inhaled, move to

fresh air. Seek medical attention if irritation persists.[1]

Quantitative Data Summary
Property Value

Molecular Formula C₁₇H₂₀N₄·2HCl

Molecular Weight 353.29 g/mol [2][7][8][9]

Appearance White to off-white solid[1][7]

Purity ≥99%[6]

Solubility
Water: up to 100 mM[1][2][10], ≥ 60

mg/mL[11]DMSO: up to 75 mM[1][2][10]

Storage (Powder)
Desiccate at Room Temperature[1][2][10] or

4°C[7] or -20°C for 3 years

Storage (In Solvent)
-80°C for up to 1 year or 6 months[5]; -20°C for

1 month[5]

Mechanism of Action
Selective Dopamine D4 Receptor Partial

Agonist[2][6][10]

Binding Affinity (Ki) 5.2 nM for Dopamine D4 Receptor[2][6][10]

Functional Potency (EC₅₀) 205 nM[2][6][10]

Selectivity
>250-fold over D3 receptors>1000-fold over D1,

D2, and D5 receptors[2][6][10]
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In Vitro Radioligand Binding Assay
This protocol is a general guideline for determining the binding affinity of Ro 10-5824
dihydrochloride to the dopamine D4 receptor.

Methodology:

Membrane Preparation: Utilize cell membranes from a stable cell line expressing the human

dopamine D4 receptor (e.g., CHO-K1 cells).

Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 5

mM KCl, 1.5 mM CaCl₂, 4 mM MgCl₂).

Competition Binding:

In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable

radioligand (e.g., [³H]-spiperone at ~200 pM), and increasing concentrations of Ro 10-

5824.

Incubate at room temperature for 90 minutes to reach equilibrium.

Separation: Rapidly filter the reaction mixture through glass fiber filters to separate bound

from free radioligand.

Detection: Quantify the radioactivity on the filters using a scintillation counter.

Data Analysis: Determine the IC₅₀ value (concentration of Ro 10-5824 that inhibits 50% of

specific radioligand binding) by non-linear regression analysis. Calculate the Ki value using

the Cheng-Prusoff equation.

In Vivo Novel Object Recognition (NOR) Task in Mice
This protocol assesses the effect of Ro 10-5824 on recognition memory in mice.

Methodology:

Animal Subjects: Use adult male mice (e.g., C57BL/6J).[12][13]
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Habituation: For two consecutive days, allow the mice to explore an open-field arena for a

set duration (e.g., 60 minutes) to familiarize them with the environment.[5]

Drug Administration: On the third day, administer Ro 10-5824 (e.g., 0, 1.0, 3.0, or 10.0

mg/kg, intraperitoneally) 10-30 minutes before the training session.[5][13]

Training (Familiarization) Phase: Place two identical objects in the arena and allow the

mouse to explore for a set time (e.g., 10 minutes).

Testing Phase: After a retention interval (e.g., 1-24 hours), return the mouse to the arena

where one of the familiar objects has been replaced with a novel object.

Data Collection: Record the time spent exploring each object (familiar and novel).

Data Analysis: Calculate a discrimination index (e.g., (time with novel object - time with

familiar object) / (total exploration time)). An increase in this index indicates improved

recognition memory.

Visualizations
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Caption: Workflow for handling Ro 10-5824 dihydrochloride from powder to experimental use.
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Caption: Simplified signaling pathway of Ro 10-5824 as a Dopamine D4 receptor partial

agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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